Cas no 201608-13-1 (L-a-Asparagine,N-[(phenylmethoxy)carbonyl]-L-tyrosyl-L-valyl-L-alanyl-N-[2-oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl]-(9CI))

• Product name: L-a-Asparagine,N-[(phenylmethoxy)carbonyl]-L-tyrosyl-L-valyl-L-alanyl-N-[2-oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl]-(9CI)
• CAS No: 201608-13-1
• MF: C₃₉H₄₀N₅O₁₁F₃
• MW: 811.757000000001
• MDL: MFCD00797534
• CID: 253822
• PubChem ID: 25108563

L-a-Asparagine,N-[(phenylmethoxy)carbonyl]-L-tyrosyl-L-valyl-L-alanyl-N-[2-oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl]-(9CI) Chemical and Physical Properties

Names and Identifiers

• L-a-Asparagine,N-[(phenylmethoxy)carbonyl]-L-tyrosyl-L-valyl-L-alanyl-N-[2-oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl]-(9CI)
• L-a-Asparagine,N-[(phenylmethoxy)carbonyl]-L-tyrosyl-L-valyl-L-alanyl-N-[2-oxo-4-(trifluoromethyl)-2H-1-benzopyran-7-yl]-(9CI
• Z-Tyr-Val-Ala-Asp-AFC
• Z-YVAD-AFC
• Α- ERYTHROIDINE
• PASE-1 SUBSTRATE (AFC)
• PASE-1 SUBSTRATE VI,FLUOROGENIC
• PASE-1,SUBSTRATE,FLUOROGENIC
• Z (CARBOBENZOXY)-TYR-VAL-ALA-ASP-7-AMINO-4-TRIFLUOROMETHYLCOUMARIN AFC
• Z-TRY-VAL-ALA-ASP-AFC
• Z-YVAD-AFC (trifluoroacetate salt)
• 201608-13-1
• MFCD00797534
• (3S)-3-[[(2S)-2-[[(2S)-2-[[(2S)-3-(4-hydroxyphenyl)-2-(phenylmethoxycarbonylamino)propanoyl]amino]-3-methylbutanoyl]amino]propanoyl]amino]-4-oxo-4-[[2-oxo-4-(trifluoromethyl)chromen-7-yl]amino]butanoic acid
• CS-0654095
• QUINXAFKWYKRPT-FNGAAQSASA-N
• HY-P4429

• MDL： MFCD00797534
• Inchi： InChI=1S/C39H40F3N5O11/c1-20(2)33(47-36(54)28(15-22-9-12-25(48)13-10-22)46-38(56)57-19-23-7-5-4-6-8-23)37(55)43-21(3)34(52)45-29(18-31(49)50)35(53)44-24-11-14-26-27(39(40,41)42)17-32(51)58-30(26)16-24/h4-14,16-17,20-21,28-29,33,48H,15,18-19H2,1-3H3,(H,43,55)(H,44,53)(H,45,52)(H,46,56)(H,47,54)(H,49,50)/t21-,28-,29-,33-/m0/s1
• InChI Key： QUINXAFKWYKRPT-FNGAAQSASA-N
• SMILES： CC([C@H](NC([C@@H](NC(OCC1=CC=CC=C1)=O)CC2=CC=C(O)C=C2)=O)C(N[C@H](C(N[C@H](C(NC3=CC4=C(C(C(F)(F)F)=CC(O4)=O)C=C3)=O)CC(O)=O)=O)C)=O)C

Computed Properties

• Exact Mass: 811.26800
• Monoisotopic Mass: 811.26764160g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 58
• Rotatable Bond Count: 23
• Complexity: 1530
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 239Ų

Experimental Properties

• PSA: 242.47000
• LogP: 5.23520